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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218

An In-depth Technical Guide to the Physical and Chemical Characteristics of the 121Sb Isotope

This technical guide provides a comprehensive overview of the core physical and chemical
properties of the Antimony-121 (121Sb) isotope. It is intended for researchers, scientists, and
professionals in drug development who require detailed information on this stable isotope for
their work. The guide covers its fundamental characteristics, the experimental methods used
for its analysis, and its applications in research and pharmaceutical development.

Core Physical and Nuclear Properties of **Sh

Antimony (Sb) has two stable isotopes, 12'Sb and 23Sh.[1] *2'Sb is the more abundant of the
two.[1] As a stable isotope, 121Sb does not undergo radioactive decay.[2][3] Its properties are
central to various analytical techniques, including Nuclear Magnetic Resonance (NMR) and
Mdssbauer spectroscopy, and it serves as a precursor for the production of specific
radioisotopes.[4][5]

The fundamental physical and nuclear characteristics of the 2'Sb isotope are summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b078218?utm_src=pdf-interest
https://www.benchchem.com/product/b078218?utm_src=pdf-body
https://en.wikipedia.org/wiki/Antimony
https://en.wikipedia.org/wiki/Antimony
https://pubchem.ncbi.nlm.nih.gov/compound/25087156
https://www.chemlin.org/isotope/antimony-121
https://www.webelements.com/antimony/isotopes.html
https://www.buyisotope.com/antimony-121-isotope.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value
Atomic Number (2) 51

Mass Number (A) 121

Neutron Number (N) 70

Natural Abundance 57.21(5)%
Atomic Mass 120.903818 u
Relative Atomic Mass 120.903818
Nuclear Spin (1) 5/2

Parity +

Magnetic Dipole Moment +3.3634 uN
Electric Quadrupole Moment -0.36(4) barn or -0.543(11) barn
g-factor 1.3454
Half-life Stable

Table 1: Summary of key physical and nuclear properties of the 12:Sb isotope. Data sourced
from multiple references.[2][3][4][5][6][7]

Chemical Characteristics

Antimony is a metalloid belonging to Group 15 of the periodic table.[5] The stable form is a
blue-white, lustrous solid that is brittle and has a low hardness.[1][5] It is stable in the air at
room temperature but reacts with oxygen upon heating to form antimony trioxide (Sb203).[1]
Antimony is typically found in oxidation states of +3 and +5.[8] For applications in
radiopharmaceutical development, the Sb(lll) oxidation state is often preferred due to its in-vivo
stability.[9] Chemically, 12:Sb behaves identically to the other antimony isotope, 123Sb, though
slight differences in physical and chemical properties can lead to isotopic fractionation during
various processes.[10]

Experimental Protocols for Characterization
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The analysis and characterization of *22Sh are crucial for its application in various scientific
fields. The primary techniqgues employed include mass spectrometry, Mossbauer spectroscopy,
and Nuclear Magnetic Resonance (NMR) spectroscopy.

Isotopic Analysis via Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for precise measurement of isotope ratios.[11] It is the
standard method for determining the isotopic composition of antimony in geological and
environmental samples.[11]

Detailed Methodology:

» Sample Preparation and Digestion: The sample containing antimony is first accurately
weighed. A complete dissolution is achieved using a mixture of strong acids (e.g., HF, HNOs,
HCIOa4) in a closed vessel, often with heating.

e Chemical Separation: To avoid isobaric and polyatomic interferences (e.g., from tin),
antimony must be separated from the sample matrix. This is commonly performed using ion-
exchange chromatography.[12][13] A recent protocol proposes using a single column of
AG50W-X8 resin for effective separation.[12][14]

o Isotope Measurement: The purified antimony solution is introduced into the MC-ICP-MS. For
enhanced sensitivity, hydride generation (HG) can be used as an interface, where antimony
is converted to volatile stibine (SbHs) before entering the plasma.[15]

e Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample
bracketing method, often combined with an internal normalization technique using an
element like tin (Sn).[12][14]

» Data Analysis: The measured intensity ratios of 21Sb and *23Sb are used to calculate the
precise isotopic composition. The results are often reported as delta values (623Sb) relative
to a standard reference material.[12]

121Sh Moéssbauer Spectroscopy
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Mossbauer spectroscopy is a highly sensitive technique for probing the local chemical
environment of specific nuclei.[16] For 121Sb, it provides valuable information on oxidation state,
site symmetry, and the nature of chemical bonding in antimony-containing compounds.[17][18]

Detailed Methodology:

e Source Preparation: The gamma-ray source for 21Sbh Mdssbauer spectroscopy is typically
Cat2tmSnQ0s.[18]

o Sample and Source Cooling: Both the source and the sample (absorber) are cooled to
cryogenic temperatures, often around 20 K, using a cryostat to increase the probability of
recoilless gamma-ray emission and absorption (the Modssbauer effect).[18]

o Data Acquisition: The 37.1 keV gamma-rays emitted from the source pass through the
antimony-containing sample. A detector, such as a Xe-COz proportional counter, measures
the transmitted gamma-ray intensity as a function of the Doppler velocity of the source.[18]

e Spectrum Analysis: The resulting Mdssbauer spectrum shows absorption peaks. The key
parameters extracted are the isomer shift (d), which relates to the oxidation state and
covalency, and the quadrupole splitting (AEQ), which provides information about the
symmetry of the electric field at the antimony nucleus.[17][19]

22Sh Nuclear Magnetic Resonance (NMR) Spectroscopy

121Sh is an NMR-active nucleus, making it a useful probe for studying the structure and bonding
in antimony compounds in both solid and liquid states.[20][21]

Detailed Methodology:

» Sample Preparation: For solution-state NMR, the antimony compound is dissolved in a
suitable deuterated solvent. For solid-state NMR, the powdered sample is packed into a
rotor.

« NMR Measurement: The sample is placed in a high-field NMR spectrometer. Due to its
nuclear spin of 5/2, 121Sh is a quadrupolar nucleus, which often results in broad spectral
lines.[3][20]
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o Data Acquisition and Processing: Standard pulse sequences are used to acquire the 12'Sb
NMR spectrum. The key parameter is the chemical shift, which is highly sensitive to the
coordination environment and the nature of the ligands bonded to the antimony atom.[21]
Linewidth measurements can also provide information about the symmetry of the antimony
site.[21]

o Reference Standard: Chemical shifts for 12:Sb are typically referenced against a standard
sample, such as KSbCle in MeCN.[4]

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate key experimental and logical workflows related to the 121Sb
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Experimental Workflow for 121Sb Isotopic Analysis via MC-ICP-MS
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Caption: Workflow for *21Sb isotopic analysis using MC-ICP-MS.

Stable 121Sb Isotope

Particle Bombardment
(e.g., a,n)

Neutron Capture
(ny)

122 Sb 124|

(Gamma/Neutron Source) (PET Imaging)

Production of Medically Relevant Radioisotopes from 121Sh

Click to download full resolution via product page

Caption: Production pathways of radioisotopes from the stable 121Sb isotope.

Applications in Research and Drug Development

The unique nuclear properties of 121Sb make it valuable in several areas of scientific research
and pharmaceutical development.

o Stable Isotope Tracers: As a stable isotope, 121Sb can be used as a tracer in environmental
and biological systems without the safety concerns associated with radioactive isotopes.[10]
[22][23] This allows for the study of the transport, transformation, and fate of antimony-
containing compounds.[11]

e Production of Radioisotopes: 2'Sb is a critical starting material for the production of
medically relevant radioisotopes.

o Antimony-122 (*22Sb): Produced via neutron capture, *22Sh (half-life of 2.72 days) is used
in gamma-ray and neutron sources.[5][24][25]

o lodine-124 (124]): 121Sp can be used as a target material for producing the positron-emitting
radionuclide 124l, which is employed in Positron Emission Tomography (PET) imaging.[4][5]
[25]
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Drug Development: While 121Sb itself is not a therapeutic agent, its characterization is vital in
the development of antimony-based drugs (e.g., antimonials for leishmaniasis).
Understanding the isotopic signature and using techniques like Méssbauer and NMR
spectroscopy can help elucidate the drug's mechanism of action, stability, and interaction
with biological targets.[8] Furthermore, stable isotope labeling is a well-established technique
in drug development to assess pharmacokinetic profiles, bioavailability, and metabolic
pathways.[23][26]

Radiopharmaceutical Research: There is growing interest in antimony isotopes for
radiopharmaceutical therapy (RPT).[8][9] For instance, the radionuclide 11°Sb is being
investigated for its potential to emit short-range Auger electrons for targeted cancer therapy.
[9] A thorough understanding of the chemistry and nuclear properties of stable antimony
isotopes like 121Sb is fundamental to advancing this research.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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